Cas no 899024-30-7 ((4-fluorophenyl)(furan-2-yl)methanol)

• Product Name: (4-fluorophenyl)(furan-2-yl)methanol
• CAS No: 899024-30-7
• MF: C₁₁H₉FO₂
• MW: 192.186366796494
• CID: 6780343
• Update Time: 2026-03-12

(4-fluorophenyl)(furan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-fluorophenyl)(furan-2-yl)methanol

• Inchi： 1S/C11H9FO2/c12-9-5-3-8(4-6-9)11(13)10-2-1-7-14-10/h1-7,11,13H
• InChI Key： UFIYNDNCOPGYJV-UHFFFAOYSA-N
• SMILES： C(C1OC=CC=1)(C1C=CC(=CC=1)F)O

Additional information on (4-fluorophenyl)(furan-2-yl)methanol

(4-Fluorophenyl)(Furan-2-yl)Methanol - A Comprehensive Overview

The compound (4-fluorophenyl)(furan-2-yl)methanol, identified by the CAS number 899024-30-7, is an organic molecule with a unique structure that combines a fluorophenyl group and a furan moiety. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, comprising a benzene ring substituted with a fluorine atom and a furan ring attached via a methylene group, makes it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of (4-fluorophenyl)(furan-2-yl)methanol in the development of bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of complex natural products and drug candidates. For instance, the furan moiety is known to confer unique electronic properties, which can enhance the compound's reactivity in various chemical reactions. This has led to its use in the synthesis of heterocyclic compounds, which are often valuable in medicinal chemistry.

The synthesis of (4-fluorophenyl)(furan-2-yl)methanol typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of a fluoroarene with a furan derivative through nucleophilic aromatic substitution or other cross-coupling reactions. The presence of the fluorine atom on the benzene ring introduces steric and electronic effects that can influence the reaction pathway and product selectivity.

In terms of applications, (4-fluorophenyl)(furan-2-yl)methanol has shown promise in the development of new materials with tailored properties. For example, its ability to form stable coordination complexes with metal ions has been exploited in the design of catalysts for organic transformations. Additionally, its use as a precursor for synthesizing functional polymers has been reported, highlighting its versatility in materials science.

The biological activity of (4-fluorophenyl)(furan-2-yl)methanol is another area of active research. Studies have demonstrated that this compound exhibits moderate antifungal and antibacterial properties, making it a potential candidate for further exploration in agrochemical applications. Furthermore, its ability to interact with specific biological targets, such as enzymes or receptors, has been investigated in preclinical models.

From an environmental perspective, understanding the fate and toxicity of (4-fluorophenyl)(furan-2-yl)methanol is crucial for its safe handling and application. Recent toxicity studies have indicated that while the compound shows low acute toxicity, long-term exposure effects require further investigation. Regulatory agencies have emphasized the importance of adhering to standard safety protocols when working with such compounds to minimize potential risks.

In conclusion, (4-fluorophenyl)(furan-2-yl)methanol is a versatile compound with significant potential across multiple disciplines. Its unique structure, reactivity, and biological activity make it an attractive target for ongoing research and development efforts. As new applications emerge and our understanding of its properties deepens, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.